Cas no 2138179-85-6 (1-(azetidin-3-yl)-N-4-(methylamino)butyl-1H-pyrazol-5-amine)

1-(Azetidin-3-yl)-N-4-(methylamino)butyl-1H-pyrazol-5-amine is a heterocyclic compound featuring both azetidine and pyrazole moieties, linked via a butylamine spacer with a methylamino substituent. This structure imparts versatility in medicinal chemistry applications, particularly as a potential intermediate for bioactive molecules. The azetidine ring enhances conformational rigidity, while the pyrazole core offers opportunities for further functionalization. The methylamino-butyl chain improves solubility and bioavailability, making it suitable for drug discovery efforts targeting CNS or enzyme modulation. Its balanced lipophilicity and hydrogen-bonding capacity suggest utility in optimizing pharmacokinetic properties. The compound's synthetic accessibility and modular design facilitate derivatization for structure-activity relationship studies.
1-(azetidin-3-yl)-N-4-(methylamino)butyl-1H-pyrazol-5-amine structure
2138179-85-6 structure
Product Name:1-(azetidin-3-yl)-N-4-(methylamino)butyl-1H-pyrazol-5-amine
CAS No:2138179-85-6
MF:C11H21N5
MW:223.317941427231
CID:5770367
PubChem ID:165875489
Update Time:2025-10-21

1-(azetidin-3-yl)-N-4-(methylamino)butyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 2138179-85-6
    • EN300-1130905
    • 1-(azetidin-3-yl)-N-[4-(methylamino)butyl]-1H-pyrazol-5-amine
    • 1-(azetidin-3-yl)-N-4-(methylamino)butyl-1H-pyrazol-5-amine
    • Inchi: 1S/C11H21N5/c1-12-5-2-3-6-14-11-4-7-15-16(11)10-8-13-9-10/h4,7,10,12-14H,2-3,5-6,8-9H2,1H3
    • InChI Key: QDRCHNMZTIQTEF-UHFFFAOYSA-N
    • SMILES: N1CC(C1)N1C(=CC=N1)NCCCCNC

Computed Properties

  • Exact Mass: 223.17969569g/mol
  • Monoisotopic Mass: 223.17969569g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 53.9Ų

1-(azetidin-3-yl)-N-4-(methylamino)butyl-1H-pyrazol-5-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1130905-0.05g
1-(azetidin-3-yl)-N-[4-(methylamino)butyl]-1H-pyrazol-5-amine
2138179-85-6 95%
0.05g
$1091.0 2023-10-26
Enamine
EN300-1130905-0.1g
1-(azetidin-3-yl)-N-[4-(methylamino)butyl]-1H-pyrazol-5-amine
2138179-85-6 95%
0.1g
$1144.0 2023-10-26
Enamine
EN300-1130905-0.25g
1-(azetidin-3-yl)-N-[4-(methylamino)butyl]-1H-pyrazol-5-amine
2138179-85-6 95%
0.25g
$1196.0 2023-10-26
Enamine
EN300-1130905-0.5g
1-(azetidin-3-yl)-N-[4-(methylamino)butyl]-1H-pyrazol-5-amine
2138179-85-6 95%
0.5g
$1247.0 2023-10-26
Enamine
EN300-1130905-1.0g
1-(azetidin-3-yl)-N-[4-(methylamino)butyl]-1H-pyrazol-5-amine
2138179-85-6
1g
$1299.0 2023-05-26
Enamine
EN300-1130905-2.5g
1-(azetidin-3-yl)-N-[4-(methylamino)butyl]-1H-pyrazol-5-amine
2138179-85-6 95%
2.5g
$2548.0 2023-10-26
Enamine
EN300-1130905-5.0g
1-(azetidin-3-yl)-N-[4-(methylamino)butyl]-1H-pyrazol-5-amine
2138179-85-6
5g
$3770.0 2023-05-26
Enamine
EN300-1130905-10.0g
1-(azetidin-3-yl)-N-[4-(methylamino)butyl]-1H-pyrazol-5-amine
2138179-85-6
10g
$5590.0 2023-05-26
Enamine
EN300-1130905-1g
1-(azetidin-3-yl)-N-[4-(methylamino)butyl]-1H-pyrazol-5-amine
2138179-85-6 95%
1g
$1299.0 2023-10-26
Enamine
EN300-1130905-5g
1-(azetidin-3-yl)-N-[4-(methylamino)butyl]-1H-pyrazol-5-amine
2138179-85-6 95%
5g
$3770.0 2023-10-26

1-(azetidin-3-yl)-N-4-(methylamino)butyl-1H-pyrazol-5-amine Related Literature

Additional information on 1-(azetidin-3-yl)-N-4-(methylamino)butyl-1H-pyrazol-5-amine

1-(Azetidin-3-yl)-N-4-(Methylamino)Butyl-1H-Pyrazol-5-Amine: A Comprehensive Overview

The compound with CAS No. 2138179-85-6, known as 1-(azetidin-3-yl)-N-4-(methylamino)butyl-1H-pyrazol-5-amine, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including an azetidine ring, a pyrazole moiety, and a methylamino substituent. These features make it a promising candidate for various applications, particularly in drug discovery and development.

Recent studies have highlighted the potential of azetidine-containing compounds in modulating biological systems. Azetidine, a four-membered ring structure similar to pyrrolidine, is known for its rigidity and ability to form hydrogen bonds, which are crucial for molecular recognition in biological systems. The presence of an azetidine ring in this compound suggests that it may exhibit favorable pharmacokinetic properties, such as improved bioavailability and stability.

The pyrazole moiety in the molecule further enhances its chemical versatility. Pyrazole is a five-membered aromatic heterocycle that is commonly found in pharmaceutical agents due to its ability to interact with various biological targets, including enzymes and receptors. The combination of azetidine and pyrazole in this compound creates a unique structural framework that may enable it to bind to specific protein targets with high affinity.

One of the most intriguing aspects of this compound is its methylamino substituent, which is attached to a butyl chain. This substituent not only increases the hydrophobicity of the molecule but also introduces potential sites for further functionalization. Recent research has shown that such substituents can significantly influence the pharmacodynamic properties of a compound, including its efficacy and selectivity.

From a synthetic perspective, the preparation of 1-(azetidin-3-yl)-N-4-(methylamino)butyl-1H-pyrazol-5-amine involves a series of carefully designed reactions. These include the formation of the azetidine ring through cyclization reactions, followed by the introduction of the pyrazole moiety via condensation reactions. The final step involves the attachment of the methylamino butyl group, which requires precise control over reaction conditions to ensure optimal yields and purity.

Recent advancements in catalytic methods have made it possible to synthesize this compound more efficiently than ever before. For instance, the use of transition metal catalysts has enabled researchers to achieve higher yields while minimizing side reactions. These improvements have not only streamlined the synthesis process but also made it more accessible for large-scale production.

In terms of pharmacological applications, this compound has shown promise in several areas. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to modulate neurotransmitter systems makes it a candidate for treating central nervous system disorders.

The methylamino substituent has been implicated in enhancing the compound's ability to cross cellular membranes, which is critical for its efficacy as a therapeutic agent. Furthermore, recent studies have explored the use of this compound as a lead molecule for drug design, with researchers modifying its structure to improve its potency and selectivity.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure of this compound. These methods provide detailed insights into the molecular architecture, ensuring that the compound meets rigorous quality control standards.

In conclusion, 1-(azetidin-3-yl)-N-4-(methylamino)butyl-1H-pyrazol-5-amine represents a significant advancement in organic chemistry and pharmacology. Its unique structure, combined with recent research findings, positions it as a valuable tool for developing innovative therapeutic agents. As research continues to uncover its full potential, this compound is poised to make a meaningful impact in various fields of medicine and beyond.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.